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Compound of Interest

Compound Name: Drospirenone-13C3

Cat. No.: B12368112 Get Quote

Essential Safety and Handling Guide for
Drospirenone-13C3
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel handling Drospirenone-13C3. The following procedural

steps are designed to ensure the safe handling of this compound and to provide clear,

actionable information for researchers, scientists, and drug development professionals.

Hazard Identification and Toxicological Data
Drospirenone, the parent compound of Drospirenone-13C3, is classified with significant health

hazards. It is suspected of causing cancer and may damage fertility or the unborn child. It may

also cause harm to breast-fed children.[1][2] The compound is harmful if swallowed, in contact

with skin, or if inhaled.[1] It is also toxic to aquatic life with long-lasting effects.[1]
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Toxicity Data Value Species

Acute Toxicity - Oral (H302) Harmful if swallowed -

Acute Toxicity - Dermal (H312) Harmful in contact with skin -

Acute Toxicity - Inhalation

(H332)
Harmful if inhaled -

Carcinogenicity (H351) Suspected of causing cancer -

Reproductive Toxicity (H360)
May damage fertility or the

unborn child
-

Subcutaneous TDLO 1,200 µg/kg Rat

This table summarizes the key toxicological data for Drospirenone. The toxicological properties

of Drospirenone-13C3 are presumed to be similar to the unlabeled compound.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedures is critical to minimize exposure and ensure a safe

laboratory environment.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling of Drospirenone-13C3 powder should be conducted in a certified

chemical fume hood or a similar containment device to minimize inhalation exposure.[3]

Personal Protective Equipment (PPE): The following PPE must be worn at all times when

handling the compound:

Gloves: Two pairs of nitrile or neoprene chemotherapy-grade gloves that meet the ASTM

D6978 standard are required.

Gown: A disposable, polyethylene-coated polypropylene gown or a similar fluid-resistant

lab coat must be worn to prevent skin contact. Standard cloth lab coats are not sufficient.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12368112?utm_src=pdf-body
https://www.benchchem.com/product/b12368112?utm_src=pdf-body
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01395.pdf?1371076084
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye and Face Protection: Safety glasses with side shields are the minimum requirement.

For procedures with a risk of splashing, chemical splash goggles and a face shield are

mandatory.

Respiratory Protection: For operations that may generate dust or aerosols outside of a

fume hood, a NIOSH-approved respirator is necessary.

Weighing and Reconstitution
Preparation: Before handling, ensure the chemical fume hood is clean and all necessary

equipment (analytical balance, spatulas, weigh paper, solvent, vials) is inside the hood.

Weighing: Carefully weigh the required amount of Drospirenone-13C3 on an analytical

balance within the fume hood. Use anti-static weigh paper to prevent powder dispersal.

Reconstitution: Add the desired solvent to the vial containing the weighed compound. Cap

the vial securely and mix by vortexing or sonicating until the compound is fully dissolved.

Experimental Use
All procedures involving the handling of Drospirenone-13C3 solutions should be performed

within the fume hood.

Use disposable plasticware whenever possible to avoid cross-contamination and simplify

disposal.

Clearly label all containers with the compound name, concentration, solvent, and date of

preparation.

Emergency Procedures and First Aid
In the event of accidental exposure, follow these immediate first aid measures:
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide respiratory support

and seek immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Flush the affected skin with copious amounts of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush the eyes with a gentle stream

of lukewarm water for at least 15 minutes,

holding the eyelids open. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water or

milk. Seek immediate medical attention.

Disposal Plan
All waste contaminated with Drospirenone-13C3 must be handled as hazardous waste.

Solid Waste: Contaminated PPE (gloves, gowns), weigh paper, and other solid materials

should be collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not pour any Drospirenone-13C3 waste

down the drain.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety office, following all local, state, and federal regulations.

Workflow for Safe Handling of Drospirenone-13C3
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Caption: Workflow for the safe handling of Drospirenone-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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